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Compound of Interest

Compound Name: 2-Isopropyl-1H-imidazole sulphate

Cat. No.: B12659199

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of 2-Isopropyl-1H-imidazole. It is important to note that the available literature
primarily focuses on the free base form of this compound. Data for the sulphate salt is not
readily available and would require experimental determination. This document outlines the
properties of the free base as a foundational reference and provides guidance on the
anticipated characteristics of the sulphate salt.

Overview of 2-Isopropyl-1H-imidazole

2-Isopropyl-1H-imidazole is a heterocyclic organic compound that serves as a versatile building
block in the synthesis of pharmaceuticals and other biologically active molecules.[1] Its
structure, featuring an imidazole ring substituted with an isopropyl group, imparts unique
properties that are of interest in medicinal chemistry. The imidazole moiety can act as a ligand
in coordination chemistry, while the isopropyl group can influence solubility and stability.[1]

Physicochemical Properties

The following tables summarize the available quantitative data for 2-Isopropyl-1H-imidazole
(free base) and the projected properties for its sulphate salt.

2-1sopropyl-1H-imidazole (Free Base)
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Property Value Source

Molecular Formula CeH1oN2 [1112]

Molecular Weight 110.16 g/mol [1][2]
White to off-white crystalline

Appearance [1]
powder

Melting Point 125-134 °C [1]

129-131 °C (lit.) [2]

Boiling Point 256-260 °C (lit.) [2]

163 - 166 °C @ 10 torr [3]

" Soluble in Chloroform,

Solubility [2]

Methanol

logP (Octanol/Water Partition )
o 1.051 (Crippen Calculated) [4]
Coefficient)

pKa 14.30 + 0.10 (Predicted) [2]

2-Isopropyl-1H-imidazole Sulphate (Projected)

The sulphate salt is formed by the reaction of 2-Isopropyl-1H-imidazole with sulphuric acid
(H2S0a4). Depending on the stoichiometry, either a sulphate or a bisulphate salt can be formed.
Assuming the formation of the sulphate salt with a 2:1 molar ratio of the imidazole to sulphuric
acid, the following properties can be projected.
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Property Projected Value Notes

Molecular Formula (CsH10N2)2:H2S04

Molecular Weight 318.42 g/mol Calculated
Appearance Likely a crystalline solid Requires experimental

confirmation

] ] Expected to be significantly Requires experimental
Melting Point ) o
different from the free base determination
- ) Likely to decompose at high Requires experimental
Boiling Point o
temperatures determination
Expected to have higher ) )
- N Requires experimental
Solubility aqueous solubility than the o
determination
free base
K The imidazole ring will be Requires experimental
pra . o
protonated, affecting the pKa determination

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of a novel
compound like 2-Isopropyl-1H-imidazole sulphate are crucial for its characterization. Below
are generalized methodologies for key experiments.

Determination of Melting Point

The melting point can be determined using a digital melting point apparatus. A small amount of
the crystalline solid is packed into a capillary tube and heated at a controlled rate. The
temperature range over which the substance melts is recorded. This provides an indication of
the purity of the compound.

Determination of Solubility

Solubility is determined by adding increasing amounts of the solute to a fixed volume of a
solvent at a specific temperature until no more solute dissolves. The concentration of the
saturated solution is then determined, often using techniques like UV-Vis spectroscopy or High-
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Performance Liquid Chromatography (HPLC). This should be performed in various solvents of
differing polarities (e.g., water, ethanol, dichloromethane).

Determination of pKa

The pKa, which is the negative logarithm of the acid dissociation constant, can be determined
by potentiometric titration. A solution of the compound is titrated with a standard acid or base,
and the pH is measured as a function of the volume of titrant added. The pKa is the pH at
which the compound is 50% ionized.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are essential
for confirming the chemical structure. The sample is dissolved in a suitable deuterated
solvent (e.g., D20 or DMSO-ds for the sulphate salt) and analyzed.

e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule. The presence of the sulphate ion will result in characteristic strong
absorption bands.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the molecule. For the sulphate salt, techniques like
electrospray ionization (ESI) would be suitable.

Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a new chemical entity such as 2-Isopropyl-1H-imidazole sulphate.
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Caption: Workflow for the characterization of a new chemical entity.

Conclusion

While specific experimental data for 2-Isopropyl-1H-imidazole sulphate is not currently
available in the public domain, this guide provides a solid foundation for researchers by
summarizing the known properties of the free base and outlining the necessary steps for the
full physicochemical characterization of the sulphate salt. The provided experimental
methodologies and workflow diagram serve as a practical guide for scientists engaged in drug
discovery and development. The conversion of the free base to a sulphate salt is a common
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strategy to enhance aqueous solubility and improve the handling properties of a compound,
making the characterization of this salt form a critical step in its potential development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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